3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide

• IUPAC Name: 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C15H15N3O2/c19-13-2-1-6-17-14(13)15(20)18-12-4-3-10-5-7-16-9-11(10)8-12/h1-4,6,8,16,19H,5,7,9H2,(H,18,20)
• InChI Key: HNYUWMQYZJYFQE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=N3)O
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide, also known as THIQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. THIQ is a member of the tetrahydroisoquinoline family of compounds, which have been shown to have a range of biological activities including anti-inflammatory, neuroprotective, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide is not fully understood, but it is believed to act by binding to specific receptors in the brain and modulating their activity. 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has been shown to have a high affinity for dopamine receptors, which are involved in the regulation of a number of important physiological processes including movement, motivation, and reward.
Biochemical and Physiological Effects:
3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased locomotor activity and enhanced reward-seeking behavior. 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has also been shown to have neuroprotective effects, and has been shown to protect against the toxic effects of a number of neurotoxins.

Advantages and Limitations for Lab Experiments

3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has a number of advantages as a research tool. It is a highly specific compound that can be used to selectively modulate the activity of specific neurotransmitter receptors. It is also relatively easy to synthesize, making it readily available for use in laboratory experiments.
However, there are also some limitations to the use of 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide in laboratory experiments. It has been shown to have a relatively short half-life in the body, which can make it difficult to maintain consistent levels of the compound over extended periods of time. Additionally, 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has been shown to have some potential toxic effects, particularly at higher doses.

Future Directions

There are a number of potential future directions for research involving 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide. One area of interest is the development of new compounds that are based on the structure of 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide, but which have improved pharmacological properties. Another area of interest is the use of 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide as a research tool to study the role of specific neurotransmitter receptors in a range of physiological processes. Additionally, 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide may have potential therapeutic applications in the treatment of a range of neurological and psychiatric disorders, including Parkinson's disease and addiction.

Synthesis Methods

The synthesis of 3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide involves the reaction of 2-pyridinecarboxylic acid with 1,2,3,4-tetrahydroisoquinoline in the presence of a reducing agent such as sodium borohydride. The resulting compound is then hydroxylated using a palladium-catalyzed reaction to produce the final product.

Scientific Research Applications

3-hydroxy-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-2-carboxamide has been extensively studied for its potential use in scientific research. It has been shown to have a range of biological activities including the ability to modulate the activity of a number of neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors.